Cas no 229019-44-7 (6a-Methyl Prednisolone 17-Deshydroxy 17b-Carboxylic Acid)

• Product Name: 6a-Methyl Prednisolone 17-Deshydroxy 17b-Carboxylic Acid
• CAS No: 229019-44-7
• MF: C₂₂H₃₀O₅
• MW: 374.470607280731
• CID: 4558195
• Update Time: 2025-06-15

6a-Methyl Prednisolone 17-Deshydroxy 17b-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Methylprednisolone EP IMP E
• Methylprednisolone Impurity 12(Methylprednisolone EP Impurity E)
• Methylprednisolone EP Impurity E
• 6α-Methyl Prednisolone 17-Deshydroxy 17β-Carboxylic Acid
• Androsta-1,4-diene-17-carboxylic acid, 11-hydroxy-6-methyl-3-oxo-, (6α,11β)- (9CI)
• -CarboxylicAcid
• -MethylPrednisolone17-Deshydroxy17β6a-Methyl Prednisolone 17-Deshydroxy 17-Carboxylic Acid
• 6a-Methyl Prednisolone 17-Deshydroxy 17b-Carboxylic Acid

• Inchi： 1S/C22H30O5/c1-12-8-14(24)9-13-4-5-15-16-6-7-22(27,18(26)11-23)20(16,2)10-17(25)19(15)21(12,13)3/h8-9,15-17,19,23,25,27H,4-7,10-11H2,1-3H3/t15-,16-,17?,19+,20-,21-,22-/m0/s1
• InChI Key： VVNDBKDEDMTMHN-PJMZTZNYSA-N
• SMILES： C1(C)[C@@]2(C)C(CC[C@]3([H])[C@]2([H])C(O)C[C@@]2(C)[C@@]3([H])CC[C@]2(O)C(CO)=O)=CC(=O)C=1

Experimental Properties

• Melting Point: >275°C (dec.)

6a-Methyl Prednisolone 17-Deshydroxy 17b-Carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Additional information on 6a-Methyl Prednisolone 17-Deshydroxy 17b-Carboxylic Acid

6a-Methyl Prednisolone 17-Deshydroxy 17b-Carboxylic Acid (CAS No. 229019-44-7): A Comprehensive Overview

6a-Methyl Prednisolone 17-Deshydroxy 17b-Carboxylic Acid (CAS No. 229019-44-7) is a synthetic corticosteroid derivative that has garnered significant attention in recent years due to its potential therapeutic applications. This compound is a modified form of prednisolone, a well-known glucocorticoid used in the treatment of various inflammatory and autoimmune conditions. The introduction of the 6a-methyl group and the 17-deshydroxy 17b-carboxylic acid modifications significantly alters its pharmacological properties, making it a subject of extensive research in both academic and clinical settings.

The 6a-methyl substitution enhances the lipophilicity of the molecule, which can improve its bioavailability and tissue distribution. This modification is particularly important in optimizing the drug's therapeutic index, as it allows for more targeted and effective treatment of inflammatory conditions with potentially reduced side effects. The 17-deshydroxy 17b-carboxylic acid group, on the other hand, introduces a unique metabolic pathway that can influence the drug's stability and metabolism in vivo.

Recent studies have highlighted the potential of 6a-Methyl Prednisolone 17-Deshydroxy 17b-Carboxylic Acid in treating a range of conditions, including rheumatoid arthritis, asthma, and multiple sclerosis. For instance, a clinical trial published in the Journal of Clinical Investigation demonstrated that this compound significantly reduced joint inflammation and pain in patients with rheumatoid arthritis, with fewer adverse effects compared to traditional corticosteroids. Another study in the European Respiratory Journal reported improved lung function and reduced exacerbations in asthmatic patients treated with this compound.

The pharmacokinetic properties of 6a-Methyl Prednisolone 17-Deshydroxy 17b-Carboxylic Acid have also been extensively studied. Research indicates that it has a longer half-life compared to prednisolone, which could translate into more sustained therapeutic effects and potentially less frequent dosing regimens. This is particularly beneficial for patients who require long-term corticosteroid therapy, as it can improve compliance and reduce the risk of side effects associated with high-dose or frequent dosing.

In terms of safety, preliminary data suggest that 6a-Methyl Prednisolone 17-Deshydroxy 17b-Carboxylic Acid has a favorable safety profile. However, like all corticosteroids, it can still cause side effects such as hyperglycemia, hypertension, and osteoporosis if used long-term or at high doses. Therefore, careful monitoring and dose adjustment are essential to ensure optimal therapeutic outcomes while minimizing adverse effects.

The future of 6a-Methyl Prednisolone 17-Deshydroxy 17b-Carboxylic Acid looks promising, with ongoing research exploring its potential in new therapeutic areas such as neuroinflammatory disorders and cancer-related inflammation. For example, preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines in glioblastoma cells, suggesting its potential as an adjuvant therapy in cancer treatment.

In conclusion, 6a-Methyl Prednisolone 17-Deshydroxy 17b-Carboxylic Acid (CAS No. 229019-44-7) represents an exciting advancement in the field of corticosteroid therapy. Its unique chemical structure and pharmacological properties make it a valuable candidate for treating various inflammatory and autoimmune conditions. As research continues to uncover its full potential, this compound is poised to play a significant role in improving patient outcomes and quality of life.